Cas no 2171844-44-1 (2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171844-44-1
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6385846
• PubChem ID: 165787237
• Update Time: 2025-07-10

2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597492
• 2171844-44-1

• Inchi： 1S/C11H16N4O/c1-6-4-9(6)15-11(7-2-3-7)8(13-14-15)5-10(12)16/h6-7,9H,2-5H2,1H3,(H2,12,16)
• InChI Key： YVIWQCAZJOIUAI-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2CC2)N(C2CC2C)N=N1)N

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171844-44-1)

The compound 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171844-44-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and methylcyclopropyl moieties, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its triazole core, which is known for its bioactivity and versatility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide has surged due to their role in addressing challenges such as antibiotic resistance and crop protection. The compound's acetamide functional group further enhances its potential as a building block for biologically active molecules. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are key considerations.

The synthesis of CAS No. 2171844-44-1 involves advanced organic chemistry techniques, including click chemistry for the formation of the 1,2,3-triazole ring. This method is favored for its high yield and selectivity, making it a popular topic in academic and industrial research. Users searching for "triazole derivatives in drug design" or "cyclopropyl compounds applications" will find this compound particularly relevant, as it exemplifies the intersection of innovation and practicality in modern chemistry.

Another area of interest is the compound's potential role in cancer therapeutics. Preliminary studies suggest that 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide may interact with specific biological targets, offering avenues for further investigation. This ties into broader discussions about personalized medicine and the need for novel molecular entities to combat complex diseases.

From an industrial perspective, the scalability of producing CAS No. 2171844-44-1 is a critical factor. Companies are increasingly looking for cost-effective and sustainable methods to synthesize such compounds, driven by the growing demand for high-value chemicals. Searches related to "bulk triazole suppliers" or "custom synthesis of acetamide derivatives" highlight the commercial relevance of this molecule.

In summary, 2-5-cyclopropyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide represents a fascinating example of how advanced organic chemistry can address real-world challenges. Its structural complexity and potential applications make it a subject of ongoing research, with implications for healthcare, agriculture, and beyond. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in future innovations.